2-((7-acetyl-4-oxo-3-(o-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(2-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H26N4O4S2/c1-16-8-4-6-10-20(16)31-26(34)24-18-12-13-30(17(2)32)14-22(18)37-25(24)29-27(31)36-15-23(33)28-19-9-5-7-11-21(19)35-3/h4-11H,12-15H2,1-3H3,(H,28,33)
• InChI Key: DIRQKQPDGYDOHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4OC)SC5=C3CCN(C5)C(=O)C
• Molecular Formula: C27H26N4O4S2
• Molecular Weight: 534.7 g/mol

Description

2-((7-acetyl-4-oxo-3-(o-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H26N4O4S2 and its molecular weight is 534.65. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The compound and its derivatives have shown potential in antimicrobial applications. Kerru et al. (2019) synthesized a series of derivatives and found that some compounds exhibited significant antibacterial and antifungal potencies against various strains, such as E. coli, B. subtilis, and C. albicans, indicating their potential as antimicrobial agents (Kerru et al., 2019).

Synthesis and Chemical Reactivity

Research by Farouk et al. (2021) focused on the synthesis and chemical reactivity of novel pyrimidine derivatives, exploring their potential in creating a variety of biologically active compounds. This highlights the compound's versatility and potential applications in medicinal chemistry (Farouk et al., 2021).

Pharmacokinetics and Disposition

Dong et al. (2016) studied a thiouracil derivative closely related to the compound , highlighting its pharmacokinetics and disposition. The study provides insights into the compound's potential therapeutic applications and elimination mechanisms, which are crucial for drug development (Dong et al., 2016).

Antitumor and Anti-Inflammatory Properties

Hafez and El-Gazzar (2017) synthesized derivatives of the compound and evaluated their antitumor activity. They found that many newly synthesized compounds showed potent anticancer activity against various human cancer cell lines, indicating their potential in cancer therapy (Hafez & El-Gazzar, 2017).